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Compound of Interest

Compound Name: 3-Phenylpropane-1,2-diamine
CAS No.: 75543-73-6
Cat. No.: B1211460
Get Quote
. J

This guide provides a comprehensive overview of 3-phenylpropane-1,2-diamine, a vicinal
diamine with significant potential in medicinal chemistry and synthetic applications. This
document is intended for researchers, scientists, and professionals in drug development,
offering insights into its chemical identity, synthesis, potential applications, and safety
considerations.

Section 1: Core Identifiers and Chemical Properties

3-phenylpropane-1,2-diamine is a chiral organic compound featuring a phenyl group attached
to a propane backbone, with amine functionalities at the C1 and C2 positions. Its structure
lends itself to a variety of chemical modifications and applications, particularly as a scaffold in
the design of bioactive molecules.
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Identifier Value Source
CAS Number 75543-73-6

Molecular Formula CoH1aN2 N/A
Molecular Weight 150.22 g/mol N/A
IUPAC Name 3-phenylpropane-1,2-diamine N/A

Note: Detailed experimental data on physical properties such as melting point, boiling point,
and solubility are not readily available in the public domain and would require experimental
determination.

Section 2: Synthesis of 3-phenylpropane-1,2-
diamine

While a specific, detailed experimental protocol for the synthesis of 3-phenylpropane-1,2-
diamine is not widely published, a general synthetic route has been described.[1] Additionally,

established methods for the synthesis of related vicinal diamines provide a strong foundation
for its preparation in a laboratory setting.

General Synthetic Approach

A reported synthesis of 3-phenylpropane-1,2-diamine starts from phenol and acetone,
reacting with methylamine in the presence of ethylamine.[1] This method suggests a multi-step
process likely involving the formation of a phenylpropanone intermediate followed by reductive
amination.
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Caption: General synthesis pathway for 3-phenylpropane-1,2-diamine.

Diastereoselective Synthesis of Related Vicinal
Diamines

For research requiring stereochemical control, the synthesis of chiral vicinal diamines is crucial.
A well-documented procedure for the diastereoselective synthesis of the related compound,
1,2-diamino-1-phenylpropane, starts from N-trifluoroacetylnorephedrine. This method offers a
pathway to control the stereochemistry of the final diamine product.

The key steps in this process involve the protection of the amino group, activation of the
hydroxyl group, and subsequent nucleophilic substitution with an azide, followed by reduction.
The choice of protecting group is critical to prevent side reactions.

N-trifluoroacetyl-
norephedrine

Click to download full resolution via product page

Caption: Diastereoselective synthesis of a related vicinal diamine.

Section 3: Applications in Drug Development

Vicinal diamines are a common and important structural motif in many biologically active
molecules and pharmaceutical agents.[2] The structural features of 3-phenylpropane-1,2-
diamine make it an attractive scaffold for the development of novel therapeutics, particularly as
an enzyme inhibitor.

Aminopeptidase N (APN) Inhibition

Derivatives of 3-phenylpropane-1,2-diamine have been investigated as inhibitors of
Aminopeptidase N (APN), a key metalloprotease involved in tumor cell invasion and
metastasis. In one study, a novel class of inhibitors was designed using the 3-phenylpropane-
1,2-diamine scaffold. One particular derivative demonstrated potent and selective inhibitory
activity against APN with an 1Cso value of 15.5 + 1.2 uM.[3] This finding highlights the potential
of this chemical backbone in the development of new anti-cancer agents.
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The likely mechanism of inhibition involves the coordination of the diamine nitrogens to the zinc
ion in the active site of APN, mimicking the binding of natural substrates.
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Caption: Proposed mechanism of APN inhibition.

Other Potential Applications

The structural similarity of 3-phenylpropane-1,2-diamine to other bioactive molecules
suggests its potential in other therapeutic areas. For instance, related phenylpiperazinepropane
derivatives have been explored for their antitussive activity. Furthermore, its ability to inhibit
carboxypeptidase A, an enzyme involved in insulin degradation, suggests a potential role in
metabolic research.[1]

Section 4: Analytical Characterization

Detailed spectroscopic data for 3-phenylpropane-1,2-diamine is not readily available in peer-
reviewed literature. However, based on its structure, the following characteristic signals would
be expected in its analytical spectra.
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Technique Expected Observations

- Multiplets in the aromatic region (approx. 7.2-
7.4 ppm) corresponding to the phenyl protons.-
A complex set of multiplets in the aliphatic

H NMR region (approx. 2.5-3.5 ppm) for the methine
and methylene protons of the propane
backbone.- Broad singlets for the amine
protons, the chemical shift of which would be

dependent on solvent and concentration.

- Signals in the aromatic region (approx. 125-
140 ppm).- Aliphatic signals for the three

15C NMR ppm) p g
carbons of the propane backbone (approx. 40-

60 ppm).

- Amolecular ion peak corresponding to the
molecular weight (150.22 g/mol ).-

Mass Spec. Characteristic fragmentation patterns, including
the loss of amine groups and cleavage of the

propane chain.

- N-H stretching vibrations in the region of 3300-
3500 cm~1.- C-H stretching vibrations of the

IR Spec. aromatic and aliphatic groups around 2850-
3100 cm~1.- Aromatic C=C bending vibrations
around 1450-1600 cm~1.

Section 5: Purification and Handling
Purification

Standard laboratory techniques can be employed for the purification of 3-phenylpropane-1,2-
diamine.

Experimental Protocol: General Purification by Column Chromatography

o Stationary Phase: Silica gel is a suitable stationary phase for the purification of moderately
polar compounds like diamines.
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» Mobile Phase: A gradient of a non-polar solvent (e.g., hexane or dichloromethane) and a
polar solvent (e.g., methanol or ethyl acetate) with a small percentage of a basic modifier
(e.g., triethylamine) to prevent peak tailing is recommended.

e Procedure: a. Dissolve the crude 3-phenylpropane-1,2-diamine in a minimal amount of the
mobile phase. b. Load the solution onto a pre-packed silica gel column. c. Elute the column
with the chosen solvent system, gradually increasing the polarity. d. Collect fractions and
analyze by thin-layer chromatography (TLC) to identify the pure product. e. Combine the
pure fractions and remove the solvent under reduced pressure.

Safe Handling

While a specific Material Safety Data Sheet (MSDS) for 3-phenylpropane-1,2-diamine is not
readily available, general safety precautions for handling aromatic amines should be strictly
followed. Aromatic amines can be toxic and may be absorbed through the skin.

General Safety Precautions:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.

o Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.
e Avoid Inhalation: Avoid inhaling dust or vapors.

» Avoid Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with
plenty of water.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

Section 6: Conclusion

3-phenylpropane-1,2-diamine is a valuable building block in medicinal chemistry, with
demonstrated potential as a scaffold for enzyme inhibitors. While detailed experimental data for
its synthesis and characterization are not extensively documented in the public domain,
established methods for related compounds provide a clear path for its preparation and
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purification. Further research into the biological activities and synthetic applications of this
compound and its derivatives is warranted and holds promise for the discovery of new
therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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